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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of tricyclodecenyl acetate, a widely used fragrance ingredient. The information is
compiled to be a valuable resource for researchers, scientists, and professionals involved in
drug development and chemical safety assessment. This document summarizes key
guantitative data, outlines experimental methodologies for its characterization, and provides
visualizations of relevant assessment workflows.

Physicochemical Properties

Tricyclodecenyl acetate is a colorless to pale yellow viscous liquid known for its characteristic
floral, green, and woody odor[1][2][3][4]. It is a mixture of isomers, and various CAS Numbers
are associated with it, the most common being 5413-60-5 and 2500-83-6[1][3]. It is primarily
used as a fragrance ingredient in a variety of consumer products, including perfumes, soaps,
and detergents[1][3][4].

Quantitative Physicochemical Data

The following tables summarize the key quantitative data for tricyclodecenyl acetate, compiled
from various sources. It is important to note that due to its isomeric nature, some variations in
reported values exist.

Table 1: General and Physical Properties of Tricyclodecenyl Acetate
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Property Value References
Molecular Formula C12H1602 [1112]
Molecular Weight 192.25 g/mol [2]
Appearance C.olorles§ to. pale yellow, (2]
viscous liquid
Odor F.Ioral, green, soapy, cedar, 2]
pine, woody
Boiling Point ~258.4 - 288.25 °C [21[5]
Density ~1.024 - 1.12 g/cm3 [2][5]
Refractive Index ~1.4820 - 1.5100 [2][61[7]
Vapor Pressure ~2.84 Pa at 25°C [2][8]
Flash Point > 93 °C (> 200 °F) [21[7119]
Water Solubility Insoluble (10 pg/L at 30°C) [2][10]
Solubility in Organic Solvents Soluble in ethanol and oils [2][8]
LogP (Octanol/Water Partition 0.924 - 3.6 110]

Coefficient)

Table 2: Toxicological Data for Tricyclodecenyl Acetate
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Endpoint Result References
Acute Oral LDso (rat) > 5 g/kg [2][10]

Acute Dermal LDso (rabbit) > 5 g/kg [2]
Genotoxicity (Ames Test) Not genotoxic [11]

_ o No safety concerns at current
Skin Sensitization [11]
use levels

Phototoxicity/Photoallergenicit
y

Not phototoxic/photoallergenic [11]

Reproductive and
Developmental Toxicity 1000 mg/kg/day [11]
(NOAEL)

Repeated Dose Toxicity

464.1 mg/kg/da 11
(NOAEL) g/kg/day [11]

Experimental Protocols

Detailed, specific experimental protocols for the characterization of tricyclodecenyl acetate are
often proprietary. However, the methodologies employed generally follow standardized
international guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD) and ASTM International.

Determination of Physicochemical Properties

» Boiling Point: The boiling point of fragrance ingredients like tricyclodecenyl acetate is
typically determined using methods such as the Thiele tube method or simple distillation[12]
[13]. The principle involves heating the liquid and recording the temperature at which its
vapor pressure equals the atmospheric pressure[14].

o Flash Point: The flash point is a critical safety parameter indicating the lowest temperature at
which the vapor of a substance will ignite. Standard methods include the Pensky-Martens
Closed Cup (ASTM D93) and the Tag Closed Cup (ASTM D56) procedures[15][16][17].
These methods involve heating the sample in a controlled manner and introducing an
ignition source to determine the flash point[16][18][19].
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e Gas Chromatography (GC): Gas chromatography is a standard technique for assessing the
purity of tricyclodecenyl acetate and quantifying its isomers[20][21]. A typical setup would
involve a capillary column with a suitable stationary phase, a temperature-programmed
oven, and a flame ionization detector (FID)[22][23].

Toxicological Assessment

» Bacterial Reverse Mutation Test (Ames Test) - OECD Guideline 471: This test is used to
assess the mutagenic potential of a substance. It utilizes specific strains of Salmonella
typhimurium and Escherichia coli with mutations that render them unable to synthesize an
essential amino acid[3][24][25]. The test substance is incubated with the bacteria, and a
positive result is indicated by a significant increase in the number of revertant colonies that
can grow on a medium lacking the essential amino acid[3][26][27]. The assay is conducted
with and without a metabolic activation system (S9 mix) to mimic mammalian metabolism[24]
[26].

o Reproduction/Developmental Toxicity Screening Test - OECD Guideline 421: This screening
study provides information on the potential effects of a substance on reproductive
performance and fetal development[1][2][5][9]. The test substance is administered to male
and female rats before and during mating, and to females throughout pregnancy and
lactation[1][7]. Observations include effects on fertility, gestation, and offspring viability and
growth[1][7].

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the assessment of
tricyclodecenyl acetate.
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Caption: Workflow for the synthesis and physicochemical characterization of tricyclodecenyl
acetate.
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Caption: A logical workflow for the safety assessment of a fragrance ingredient like
tricyclodecenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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